Cas no 1547707-46-9 (2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid)
1547707-46-9 structure
Product Name:2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid
CAS No:1547707-46-9
MF:C6H10O3S
MW:162.206800937653
CID:5711257
PubChem ID:82983881
Update Time:2023-10-17
2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid
- 1547707-46-9
- 2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylicacid
- EN300-1153806
- AKOS021303627
- Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-1-(methylthio)-
- 2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C6H10O3S/c1-10-6(5(8)9)2-4(6)3-7/h4,7H,2-3H2,1H3,(H,8,9)
- InChI Key: KBOKFTXWQUQTTK-UHFFFAOYSA-N
- SMILES: S(C)C1(C(=O)O)CC1CO
Computed Properties
- Exact Mass: 162.03506535g/mol
- Monoisotopic Mass: 162.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 345.7±17.0 °C(Predicted)
- pka: 4.19±0.50(Predicted)
2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153806-0.05g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 0.05g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-0.1g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 0.1g |
$1106.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-0.25g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 0.25g |
$1156.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-0.5g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 0.5g |
$1207.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-1.0g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-2.5g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 2.5g |
$2464.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-5.0g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1153806-10.0g |
2-(hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid |
1547707-46-9 | 10g |
$5405.0 | 2023-06-09 |
2-(Hydroxymethyl)-1-(methylsulfanyl)cyclopropane-1-carboxylic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
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